Cas no 22886-36-8 ([(2R,3R,4R,5R)-2-(4-Amino-2-oxopyrimidin-1-yl)-4-hydroxy-5-(hydroxymethyl)oxolan-3-yl] [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate)

• Product Name: [(2R,3R,4R,5R)-2-(4-Amino-2-oxopyrimidin-1-yl)-4-hydroxy-5-(hydroxymethyl)oxolan-3-yl] [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate
• CAS No: 22886-36-8
• MF: C₁₉H₂₅N₈O₁₁P
• MW: 572.422564268112
• CID: 283256
• Update Time: 2023-08-03

[(2R,3R,4R,5R)-2-(4-Amino-2-oxopyrimidin-1-yl)-4-hydroxy-5-(hydroxymethyl)oxolan-3-yl] [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4R,5R)-2-(4-amino-2-oxopyrimidin-1(2H)-yl)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-3-yl [(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl]methyl hydrogen phosphate (non-preferred name)
• [5-(4-amino-2-oxo-pyrimidin-1-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methyl [2-(6-aminopurin-9-yl)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-3-yl] hydrogen phosphat
• 5')-(7CI,8CI,9CI)
• Cytidylyl(2'.5')adenosine
• Cytidylyl-2',5'-adenosine
• cytidylyl(2'-5')adenosine
• 5'-O-(2'-Cytidylyl)adenosine
• [(2R,3R,4R,5R)-2-(4-Amino-2-oxopyrimidin-1-yl)-4-hydroxy-5-(hydroxymethyl)oxolan-3-yl] [(2R,3S,4R,5R
• [(2R,3R,4R,5R)-2-(4-Amino-2-oxopyrimidin-1-yl)-4-hydroxy-5-(hydroxymethyl)oxolan-3-yl] [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate

• Inchi： 1S/C19H25N8O11P/c20-9-1-2-26(19(32)25-9)18-14(12(30)7(3-28)36-18)38-39(33,34)35-4-8-11(29)13(31)17(37-8)27-6-24-10-15(21)22-5-23-16(10)27/h1-2,5-8,11-14,17-18,28-31H,3-4H2,(H,33,34)(H2,20,25,32)(H2,21,22,23)/t7-,8-,11-,12-,13-,14-,17-,18-/m1/s1
• InChI Key： ZETGRAMOFJURSW-KPKSGTNCSA-N
• SMILES： P(=O)(O)(OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O)O[C@H]1[C@H](N2C(N=C(C=C2)N)=O)O[C@H](CO)[C@H]1O

Computed Properties

• Exact Mass: 572.138
• Monoisotopic Mass: 572.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.2
• Topological Polar Surface Area: 283

Experimental Properties

• Density: 2.23
• Boiling Point: 993.2°C at 760 mmHg
• Flash Point: 554.5°C
• Refractive Index: 1.903